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The core handling precautions for TCO-PEG3-acid are primarily defined by its temperature sensitivity and

stability. The information below is synthesized from supplier specifications [1] [2] [3].

Precauation
Category

Specific Guidance & Parameters

Storage
Conditions

Store at -20°C or lower [2] [3]. Keep the container tightly closed in a dry and well-
ventilated place, protected from light and moisture [3].

Stability & Shelf
Life

The TCO group has a short half-life and will naturally isomerize to the less reactive
cis-cyclooctene (CCO), losing reactivity over time. Long-term storage is not

recommended [1].

Shipping &
Handling

Typically shipped on dry ice to maintain stability during transport [2] [4]. Allow the

product to warm to room temperature before opening to avoid condensation [5].

Solubility Soluble in DMSO, DMF, DCM, THF, and Chloroform [2]. The PEG3 spacer

enhances solubility in aqueous media [1] [2].

Experimental Workflow and Troubleshooting

For your troubleshooting guide, here are some common experimental scenarios and solutions.
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FAQ: My TCO-PEG3-acid conjugation efficiency is low. What
could be wrong?

This is a common issue, often related to the reagent's stability or activation steps.

Cause 1: Reagent Decomposition. The TCO group is prone to isomerization and degradation over
time, especially if not stored properly [1].

Solution: Confirm your stock solution is fresh and has been stored correctly at or below -20°C.
Avoid repeated freeze-thaw cycles. For quantitative needs, consider using the more stable

TCO-PEG3-NHS ester to simplify the conjugation process [3].
Cause 2: Inefficient Acid Activation. The terminal carboxylic acid requires activators like EDC or

HATU to form an amide bond with primary amines [1].
Solution: Ensure your activation reagents are fresh and the reaction is performed in an

appropriate buffer without interfering contaminants.

FAQ: What are the key differences between TCO-PEG3 linkers?

Choosing the right linker is critical for experimental success. The table below compares common TCO-

PEG3 derivatives.

Linker Type
Reactive
Group

Targets Key Feature

TCO-PEG3-acid
[1]

Carboxylic
Acid

Primary Amines
(with EDC/HATU)

Requires a separate activation step before
conjugation.

TCO-PEG3-NHS
Ester [3] [6]

NHS Ester Primary Amines (-
NH2)

Ready-to-use; no activation needed; faster
and more efficient conjugation to

proteins/antibodies.

TCO-PEG3-
Maleimide [4] [5]

Maleimide Thiols / Sulfhydryl

Groups (-SH)

Ideal for cysteine-containing peptides,

antibodies, and other thiolated molecules.

FAQ: How should I plan my experiments with this reagent?
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Due to its limited shelf life, planning is essential. The following workflow outlines the key steps from

storage to conjugation.

Retrieve Vial from -20°C

Allow to warm to room temperature
before opening

Prepare stock solution
in anhydrous DMSO or DMF

Use immediately for conjugation
(e.g., with EDC/HATU)

Do not return unused solution
to original stock

Aliquot if necessary

Click Reaction with Tetrazine

Proceed with analysis

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. TCO-PEG3-acid, 2141981-86-2 [broadpharm.com]

2. TCO-PEG3-Amine [vectorlabs.com]

3. TCO-PEG3-NHS ester, CAS 2141981-88-4, 2392039-22-2 [axispharm.com]

4. TCO-PEG3-Maleimide [vectorlabs.com]

5. TCO-PEG3-Maleimide [kerafast.com]

6. TCO-PEG3-NHS ester - Immunomart [immunomart.org]

To cite this document: Smolecule. [TCO-PEG3-acid Handling and Storage Guide]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b8397988#tco-peg3-acid-handling-

precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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